![molecular formula C8H7NO2 B6164002 1H,3H,4H-pyrano[4,3-c]pyridin-4-one CAS No. 2306276-03-7](/img/no-structure.png)
1H,3H,4H-pyrano[4,3-c]pyridin-4-one
Description
“1H,3H,4H-pyrano[4,3-c]pyridin-4-one” is a chemical compound . It’s a part of the class of organic compounds known as pyranopyridines, which are polycyclic aromatic compounds containing a pyran ring fused to a pyridine ring .
Synthesis Analysis
The synthesis of similar compounds has been reported in various studies. For instance, a study reported the synthesis of a novel series of pyrano[2,3-d]pyrimidine-2,4-dione analogues as potential inhibitors against PARP-1 . Another study reported the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate .Molecular Structure Analysis
The molecular structure of “1H,3H,4H-pyrano[4,3-c]pyridin-4-one” includes a pyran ring fused to a pyridine ring . The InChI code for this compound is 1S/C8H9NO.ClH/c1-3-9-5-8-6-10-4-2-7(1)8;/h1,3,5H,2,4,6H2;1H .Physical And Chemical Properties Analysis
The physical and chemical properties of “1H,3H,4H-pyrano[4,3-c]pyridin-4-one” include a molecular weight of 171.63 . It is a salt with chlorine .Future Directions
The future directions for “1H,3H,4H-pyrano[4,3-c]pyridin-4-one” could involve further exploration of its synthesis, properties, and potential applications. Given the interest in similar compounds for their pharmacological activities , it would be worthwhile to investigate the potential of “1H,3H,4H-pyrano[4,3-c]pyridin-4-one” in this context.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H,3H,4H-pyrano[4,3-c]pyridin-4-one involves the condensation of 2-aminopyridine with ethyl acetoacetate followed by cyclization with salicylaldehyde. The resulting intermediate is then oxidized to form the final product.", "Starting Materials": [ "2-aminopyridine", "ethyl acetoacetate", "salicylaldehyde", "sodium acetate", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 2-aminopyridine with ethyl acetoacetate in the presence of sodium acetate and acetic acid to form the intermediate 2-(1-ethoxycarbonyl-2-pyridinyl)acetamide.", "Step 2: Cyclization of the intermediate with salicylaldehyde in the presence of acetic acid to form the intermediate 6-(1-ethoxycarbonyl-2-pyridinyl)-3-hydroxy-2,3-dihydro-1H-inden-1-one.", "Step 3: Oxidation of the intermediate with hydrogen peroxide in the presence of acetic acid to form the final product 1H,3H,4H-pyrano[4,3-c]pyridin-4-one." ] } | |
CAS RN |
2306276-03-7 |
Product Name |
1H,3H,4H-pyrano[4,3-c]pyridin-4-one |
Molecular Formula |
C8H7NO2 |
Molecular Weight |
149.1 |
Purity |
95 |
Origin of Product |
United States |
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